Cas no 2354050-32-9 ((5-methyl-1H-pyrazol-4-yl)methanethiol)

• Product Name: (5-methyl-1H-pyrazol-4-yl)methanethiol
• CAS No: 2354050-32-9
• MF: C₅H₈N₂S
• MW: 128.195419311523
• CID: 6028092
• PubChem ID: 20648898
• Update Time: 2025-06-23

(5-methyl-1H-pyrazol-4-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (5-methyl-1H-pyrazol-4-yl)methanethiol
• EN300-1288749
• 2354050-32-9

• Inchi： 1S/C5H8N2S/c1-4-5(3-8)2-6-7-4/h2,8H,3H2,1H3,(H,6,7)
• InChI Key： XHGWCEXZQVFZCC-UHFFFAOYSA-N
• SMILES： SCC1C=NNC=1C

Computed Properties

• Exact Mass: 128.04081944g/mol
• Monoisotopic Mass: 128.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.7Ų

Additional information on (5-methyl-1H-pyrazol-4-yl)methanethiol

Introduction to (5-Methyl-1H-Pyrazol-4-Yl)Methanethiol (CAS No. 2354050-32-9)

(5-Methyl-1H-pyrazol-4-yl)methanethiol, identified by the CAS registry number 2354050-32-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiol derivatives, which are known for their versatile reactivity and wide-ranging applications in drug discovery and material science. The structure of this compound comprises a pyrazole ring, a five-membered aromatic heterocycle, substituted with a methyl group at position 5 and a methanethiol group (-SH) at position 4. This unique combination of functional groups imparts distinctive chemical and biological properties to the molecule.

The synthesis of (5-methyl-1H-pyrazol-4-yl)methanethiol has been explored through various methodologies, including condensation reactions and substitution strategies. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. For instance, researchers have employed transition metal catalysts to facilitate the coupling of pyrazole derivatives with thiol precursors under mild conditions. These developments underscore the importance of sustainable practices in modern chemical synthesis.

From a biological standpoint, (5-methyl-1H-pyrazol-4-yl)methanethiol has demonstrated intriguing pharmacological activities. Studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic applications. In particular, its ability to modulate cellular signaling pathways associated with inflammation has garnered attention in the context of chronic diseases such as arthritis and neurodegenerative disorders.

The structural versatility of this compound also lends itself to applications in material science. For example, its thiol group can participate in click chemistry reactions, enabling the construction of complex molecular architectures for use in sensors, coatings, and drug delivery systems. Recent research has highlighted its utility as a building block for constructing bio-inspired materials with tailored mechanical and electronic properties.

In terms of physical properties, (5-methyl-1H-pyrazol-4-yl)methanethiol is characterized by its relatively low molecular weight and moderate solubility in organic solvents. Its melting point and boiling point are consistent with those of similar thiol derivatives, making it suitable for various synthetic protocols. The compound's stability under physiological conditions has also been evaluated, revealing its potential suitability for biomedical applications.

From an environmental perspective, understanding the fate and transport of (5-methyl-1H-pyrazol-4-yl)methanethiol in natural systems is crucial for assessing its ecological impact. Recent studies have investigated its biodegradation pathways under aerobic and anaerobic conditions, providing insights into its persistence in aquatic environments. These findings are essential for guiding responsible use and disposal practices.

In conclusion, (5-methyl-1H-pyrazol-4-Yl)Methanethiol (CAS No. 2354050-32-9) stands as a multifaceted compound with diverse applications across chemistry and biology. Its unique structure, coupled with advancements in synthetic methodologies and biological insights, positions it as a valuable tool for researchers in academia and industry alike.